Cas no 114433-94-2 (1-(4-Fluorophenyl)-4-methylpentane-1,3-dione)

1-(4-Fluorophenyl)-4-methylpentane-1,3-dione structure

114433-94-2 structure

Product Name:1-(4-Fluorophenyl)-4-methylpentane-1,3-dione

CAS No:114433-94-2

MF:C₁₂H₁₃FO₂

MW:208.228827238083

MDL:MFCD11520125

CID:63076

PubChem ID:14154376

Update Time:2025-04-18

1-(4-Fluorophenyl)-4-methylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 1-(4-fluorophenyl)-4-methyl-1,3-pentanedione
- 1-(4-fluorophenyl)-4-methyl-l,3-pentanedione
- 1,3-Pentanedione,1-(4-fluorophenyl)-4-methyl
- 1-(4-fluorophenyl)-4-methylpentane-1,3-dione
- 1-(4-fluorophenyl)-4-methyl-1,3-pentanedione(intermediate of Rosuvastatin)
- 1,3-Pentanedione, 1-(4-fluorophenyl)-4-methyl-
- LAOUURGVXFCRDD-UHFFFAOYSA-N
- A848782
- DTXSID40556733
- CS-0273355
- J-503309
- AKOS005063421
- 114433-94-2
- EN300-1125109
- FT-0697340
- SCHEMBL527362
- AC-5025
- DB-011801
- 1-(4-Fluorophenyl)-4-methylpentane-1,3-dione
- MDL： MFCD11520125
- Inchi： 1S/C12H13FO2/c1-8(2)11(14)7-12(15)9-3-5-10(13)6-4-9/h3-6,8H,7H2,1-2H3
- InChI Key： LAOUURGVXFCRDD-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(CC(C(C)C)=O)=O

Computed Properties

Exact Mass: 208.09000
Monoisotopic Mass: 208.08995782g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 34.1Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.1±0.1 g/cm3
Melting Point: No data available
Boiling Point: 300.4°C at 760 mmHg
Flash Point: 115.2±15.1 °C
Refractive Index: 1.492
PSA: 34.14000
LogP: 2.62360
Vapor Pressure: No data available

1-(4-Fluorophenyl)-4-methylpentane-1,3-dione Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,2-8°C

1-(4-Fluorophenyl)-4-methylpentane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019117742-1g	1-(4-Fluorophenyl)-4-methylpentane-1,3-dione	114433-94-2	95%	1g	$400.00	2023-09-04
eNovation Chemicals LLC	D380453-10g	1-(4-fluorophenyl)-4-methyl-1,3-pentanedione	114433-94-2	97%	10g	$775	2024-05-24
eNovation Chemicals LLC	D380453-100g	1-(4-fluorophenyl)-4-methyl-1,3-pentanedione	114433-94-2	97%	100g	$5060	2024-05-24
eNovation Chemicals LLC	D380453-500g	1-(4-fluorophenyl)-4-methyl-1,3-pentanedione	114433-94-2	97%	500g	$11360	2024-05-24
Chemenu	CM132121-1g	1-(4-fluorophenyl)-4-methylpentane-1,3-dione	114433-94-2	95%	1g	$333	2023-01-12
Ambeed	A925181-1g	1-(4-Fluorophenyl)-4-methylpentane-1,3-dione	114433-94-2	98%	1g	$285.0	2023-06-26
Ambeed	A925181-10g	1-(4-Fluorophenyl)-4-methylpentane-1,3-dione	114433-94-2	98%	10g	$709.0	2025-02-19
Enamine	EN300-1125109-0.05g	1-(4-fluorophenyl)-4-methylpentane-1,3-dione	114433-94-2	95%	0.05g	$348.0	2023-10-26
Enamine	EN300-1125109-0.1g	1-(4-fluorophenyl)-4-methylpentane-1,3-dione	114433-94-2	95%	0.1g	$364.0	2023-10-26
Enamine	EN300-1125109-0.25g	1-(4-fluorophenyl)-4-methylpentane-1,3-dione	114433-94-2	95%	0.25g	$381.0	2023-10-26

1-(4-Fluorophenyl)-4-methylpentane-1,3-dione Production Method

1-(4-Fluorophenyl)-4-methylpentane-1,3-dione Related Literature

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